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Compound of Interest

Compound Name: 4,4'-Bipyridine

Cat. No.: B7722724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service

(CAS) number and critical safety data for 4,4'-Bipyridine. The following sections detail its

identification, physicochemical properties, toxicological data, and recommended safety

procedures.

Chemical Identification
CAS Number: 553-26-4[1][2][3][4]

4,4'-Bipyridine is an organic compound consisting of two pyridine rings linked at the 4-

position. It is a colorless solid that is soluble in organic solvents and is primarily used as a

precursor to the herbicide paraquat.[5]

Physicochemical and Safety Data
The following table summarizes key quantitative data for 4,4'-Bipyridine, compiled from

various safety data sheets and chemical databases.
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Property Value Reference(s)

Molecular Formula C₁₀H₈N₂ [6]

Molecular Weight 156.18 g/mol [1]

Melting Point 109-113 °C

Boiling Point 305 °C [5][6]

Water Solubility 4.5 g/L [2][7]

Acute Toxicity, Oral (LD₅₀, Rat) 172 mg/kg [2][3][8]

Acute Toxicity, Dermal (LD₅₀,

Rat)
400 mg/kg [2]

Acute Toxicity, Dermal (LD₅₀,

Rabbit)
400-800 mg/kg [1][9]

GHS Hazard Information
4,4'-Bipyridine is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following primary hazards:

H301: Toxic if swallowed[2][3][4][10]

H311: Toxic in contact with skin[2][3][4][10]

H315: Causes skin irritation[2][10]

H319: Causes serious eye irritation[2][10]

H335: May cause respiratory irritation[2][10]

Experimental Protocols
Detailed experimental protocols for the toxicological data presented are not typically provided

in standard safety data sheets. However, the methodologies for determining values such as the

LD₅₀ (median lethal dose) are standardized. A general overview of the protocol for an acute

oral toxicity study is provided below.
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General Methodology for Acute Oral Toxicity (LD₅₀) Determination

Acute oral toxicity is typically determined in animal models, most commonly rats or mice,

following guidelines such as those from the Organisation for Economic Co-operation and

Development (OECD). The fundamental principle is to identify the dose of a substance that is

lethal to 50% of the test population.[11][12]

Animal Preparation: Healthy, young adult animals of a specific strain and sex are selected.

They are typically fasted before the administration of the test substance to ensure that food

does not interfere with absorption.[13]

Dose Administration: The test substance, in this case, 4,4'-Bipyridine, is administered in a

single dose by oral gavage. Multiple dose groups are used with a range of concentrations to

bracket the expected lethal dose.[11][14]

Observation: The animals are observed for a set period, often 14 days, for signs of toxicity

and mortality. Observations include changes in skin, fur, eyes, and behavior.[11]

Data Analysis: The number of mortalities in each dose group is recorded. Statistical

methods, such as the Probit or Reed-Muench method, are then used to calculate the LD₅₀

value.[13][14]

Safety and Handling Workflow
A critical aspect of working with toxic substances like 4,4'-Bipyridine is having a clear and

logical workflow for handling accidental exposures and spills. The following diagram illustrates

a recommended procedure.
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Workflow for Handling a 4,4'-Bipyridine Spill

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Risk

Small Spill?

Don Appropriate PPE:
- Gloves

- Goggles
- Lab Coat
- Respirator

Yes

Large Spill or Unknown Risk

No

Contain Spill with Absorbent Material

Carefully Collect Contaminated Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to
Institutional and Local Regulations

Procedure Complete

Contact Emergency Services
(e.g., EH&S)
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Caption: A flowchart outlining the key steps for responding to a laboratory spill of 4,4'-
Bipyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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